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Compound of Interest

5,6-O-Isopropylidene-L-ascorbic
Compound Name: d
aci

Cat. No.: B569160

An In-depth Technical Guide to 5,6-O-Isopropylidene-L-ascorbic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

5,6-O-Isopropylidene-L-ascorbic acid is a synthetic derivative of L-ascorbic acid, commonly
known as Vitamin C. It is formed by the protection of the C-5 and C-6 hydroxyl groups of
ascorbic acid through the formation of a cyclic ketal with acetone. This structural modification
imparts significantly greater stability to the molecule, particularly against oxidation, compared to
its parent compound.[1][2] This enhanced stability makes it a valuable intermediate in the
synthesis of other ascorbic acid derivatives and a more robust compound for use in various
research, pharmaceutical, and cosmetic applications.[1][2] Its primary roles include acting as a
stable form of Vitamin C, a versatile chiral building block for organic synthesis, and a potent
antioxidant.[1][3][4]

Molecular Structure and Identification

The fundamental structure of 5,6-O-lsopropylidene-L-ascorbic acid consists of the y-lactone
ring of ascorbic acid fused with a 1,3-dioxolane ring formed by the isopropylidene protecting

group.

Table 1: Chemical Identifiers
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Identifier Value
2-(2,2-dimethyl-1,3-dioxolan-4-yl)-3,4-
IUPAC Name .
dihydroxy-2H-furan-5-one[1]
CAS Number 15042-01-0[1][2]

Molecular Formula

CoH1206[1][2]

Molecular Weight 216.19 g/mol [1][2][5][6]
1S/C9H1206/c1-9(2)13-3-4(15-9)7-
InChl 5(10)6(11)8(12)14-7/h4,7,10-11H,3H2,1-

2H3/t4-,7+/mO0/s1[6]

| SMILES | CC1(C)OC--INVALID-LINK--[C@H]20C(=0)C(0)=C20 |
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1. Dissolve L-ascorbic acid
in Acetone

Prepdration

v

2. Add POCIs (catalyst)
dropwise

l

3. Stir at room temperature
for 4 hours

Reagtion

'

4. Filter the mixture

;

5. Wash solid with
cold Acetone-Water

L-Ascorbic Acid (Vitamin C)

Protection Reaction
(e.g., with Acetone) l

6. Dry product
under vacuum

5,6-O-Isopropylidene-L-ascorbic acid Workup & Purification

Yields

Final Product:
Enhanced Stability Intermediate for 5,6-O-Isopropylidene-
(Less prone to oxidation) Further Synthesis L-ascorbic acid
Figure 1: Logical Relationship of 5,6-O-Isopropylidene-L-ascorbic acid Figure 2: Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Buy (+)-5,6-O-Isopropylidene-L-ascorbic acid | 15042-01-0 [smolecule.com]
¢ 2. chemimpex.com [chemimpex.com]

¢ 3. medchemexpress.com [medchemexpress.com]

e 4. (+)-5,6-O-Isopropylidene-L-ascorbic acid | 15042-01-0 [chemicalbook.com]
¢ 5. Synthesis routes of 5,6-O-lsopropylidene-L-ascorbic acid [benchchem.com]

e 6. L-Ascorbic acid, 5,6-O-(1-methylethylidene)- | C9H1206 | CID 54691418 - PubChem
[pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [molecular structure of 5,6-O-Isopropylidene-L-ascorbic
acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b569160#molecular-structure-of-5-6-o0-isopropylidene-
[-ascorbic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b569160?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s836663
https://www.chemimpex.com/products/27243
https://www.medchemexpress.com/5-6-o-isopropylidene-l-ascorbic-acid.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5783467.htm
https://www.benchchem.com/synthesis/pse-791f98d0f714494494feff84gd7c4241
https://pubchem.ncbi.nlm.nih.gov/compound/L-Ascorbic-acid_-5_6-O-_1-methylethylidene
https://pubchem.ncbi.nlm.nih.gov/compound/L-Ascorbic-acid_-5_6-O-_1-methylethylidene
https://www.benchchem.com/product/b569160#molecular-structure-of-5-6-o-isopropylidene-l-ascorbic-acid
https://www.benchchem.com/product/b569160#molecular-structure-of-5-6-o-isopropylidene-l-ascorbic-acid
https://www.benchchem.com/product/b569160#molecular-structure-of-5-6-o-isopropylidene-l-ascorbic-acid
https://www.benchchem.com/product/b569160#molecular-structure-of-5-6-o-isopropylidene-l-ascorbic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b569160?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b569160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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